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An In-depth Technical Guide to 2-chloro-N-(4-chlorophenyl)propanamide

Introduction

2-chloro-N-(4-chlorophenyl)propanamide is a chemical compound belonging to the class of
acetanilides. It serves as a valuable intermediate in organic synthesis, particularly in the
development of more complex molecules for pharmaceutical and research applications.[1][2]
Its structure, featuring a chlorinated phenyl ring and a reactive chloro-propanamide side chain,
makes it a versatile building block for introducing specific functionalities into target compounds.
This guide provides a comprehensive overview of its fundamental properties, synthesis, and
handling considerations, tailored for professionals in chemical research and drug development.

Physicochemical Properties

The fundamental properties of 2-chloro-N-(4-chlorophenyl)propanamide are summarized
below. These data are crucial for its identification, handling, and use in synthetic protocols.
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Property Value Source
CAS Number 21262-05-5 [3]
Molecular Formula CoHoCI2NO [1]
Molecular Weight 218.08 g/mol [1114]
Purity >97% [3]

INChl=1S/C9HICI2NO/c1-
InChl 6(10)9(13)12-8-4-2-7(11)3-5- [1]
8/h2-6H,1H3,(H,12,13)

LARDKNUATHUMFI-
InChliKey [1]
UHFFFAOYSA-N

SMILES CC(CIC(=O)Ncicce(Clycel [1]

Synthesis and Mechanism

The synthesis of 2-chloro-N-(4-chlorophenyl)propanamide is typically achieved through a
nucleophilic acyl substitution reaction between 4-chloroaniline and 2-chloropropionyl chloride.
This reaction is a classic example of amide bond formation.

Reaction Mechanism: Nucleophilic Addition-Elimination

The underlying mechanism is a two-step nucleophilic addition-elimination process.[5][6][7]

» Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-chloroaniline acts as
a nucleophile, attacking the electrophilic carbonyl carbon of 2-chloropropionyl chloride. This
breaks the pi bond of the carbonyl group, and the electrons are pushed onto the oxygen
atom, forming a tetrahedral intermediate.[5][6]

o Elimination: The tetrahedral intermediate is unstable. The lone pair on the oxygen atom
reforms the carbon-oxygen double bond, and the chloride ion is eliminated as a leaving
group. A base, such as pyridine or excess amine, then deprotonates the nitrogen atom to
yield the final N-substituted amide product and a salt (e.g., pyridinium chloride).[5]

Caption: Nucleophilic addition-elimination mechanism.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.konoscience.com/product/A2025550
https://cymitquimica.com/pt/produtos/3D-FC113988/21262-05-5/2-chloro-n-4-chlorophenylpropanamide/
https://cymitquimica.com/pt/produtos/3D-FC113988/21262-05-5/2-chloro-n-4-chlorophenylpropanamide/
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://www.konoscience.com/product/A2025550
https://cymitquimica.com/pt/produtos/3D-FC113988/21262-05-5/2-chloro-n-4-chlorophenylpropanamide/
https://cymitquimica.com/pt/produtos/3D-FC113988/21262-05-5/2-chloro-n-4-chlorophenylpropanamide/
https://cymitquimica.com/pt/produtos/3D-FC113988/21262-05-5/2-chloro-n-4-chlorophenylpropanamide/
https://www.benchchem.com/product/b1350247/docs?utm_src=pdf-body#2-chloro-n-4-chlorophenyl-propanamide-basic-properties
https://www.chemguide.co.uk/mechanisms/addelim/amines.html
https://docbrown.info/page06/OrgMechs3g.htm
https://www.chemguide.co.uk/mechanisms/addelim/aminestt.html
https://www.chemguide.co.uk/mechanisms/addelim/amines.html
https://docbrown.info/page06/OrgMechs3g.htm
https://www.chemguide.co.uk/mechanisms/addelim/amines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol

The following protocol is a representative procedure for the synthesis of chloroacetanilides,
adapted for the specific target compound.[8][9]

e Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
dissolve 4-chloroaniline (1.0 equivalent) in a suitable anhydrous solvent (e.g., chloroform,
benzene) under an inert atmosphere.[9][10]

o Base Addition: Add a base such as pyridine (1.0 equivalent) to the solution. The base acts as
a scavenger for the hydrochloric acid byproduct.[9]

e Cooling: Cool the reaction mixture in an ice bath to 0-10°C. This is crucial to control the
exothermic nature of the reaction.[9]

o Acyl Chloride Addition: Add 2-chloropropionyl chloride (1.0 equivalent) dropwise to the stirred
solution, ensuring the temperature does not exceed 35°C.[9]

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at
ambient temperature for several hours (e.g., 4-16 hours) to ensure the reaction goes to
completion.[9][10]

o Workup and Purification:
o Concentrate the reaction mixture under reduced pressure to remove the solvent.[8][9]

o Treat the resulting solid residue with water to dissolve the pyridinium hydrochloride salt.[3]

[°]
o Collect the crude product by filtration and wash it with water.[8][9]

o Dry the solid and recrystallize from an appropriate solvent system (e.g.,
methylcyclohexane-ethyl acetate) to obtain the purified 2-chloro-N-(4-
chlorophenyl)propanamide.[8][9]
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Caption: General workflow for the synthesis of the title compound.

Applications and Field Insights
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2-chloro-N-(4-chlorophenyl)propanamide is primarily utilized as a chemical intermediate. Its
bifunctional nature—containing both an amide linkage and an alkyl chloride—allows for further
chemical modifications.

o Pharmaceutical Synthesis: N-arylacetamides are recognized as important intermediates for
synthesizing compounds with potential medicinal and pharmaceutical value.[11] The
structural motif is found in various biologically active molecules.

o Agrochemical Research: Chloroacetanilide derivatives have been investigated for their
potential as herbicides and antifungal agents.[12] While the specific activity of the title
compound is not widely documented, its class of compounds is of significant interest in
agrochemical development.

e Research Chemical: It serves as a starting material for creating novel compounds and
exploring structure-activity relationships in drug discovery programs.[1]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-chloro-N-(4-chlorophenyl)propanamide should
always be consulted before handling. However, based on the hazards associated with its
precursors and analogous compounds, the following precautions are advised:

» Reactant Hazards: The reactant 2-chloropropionyl chloride is a flammable, corrosive liquid
that causes severe skin and eye burns and is harmful if inhaled.[13]

e Analog Hazards: Similar compounds, such as 2-chloro-N-(4-chlorophenyl)acetamide, are
known to cause serious eye damage.[14] Other related chloro-acetamides are listed as
harmful if swallowed.[15]

e General Precautions:
o Handle in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.

o Avoid inhalation of dust and contact with skin and eyes.[16]
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o In case of contact, rinse the affected area immediately with copious amounts of water.

This compound is intended for research use only and is not for diagnostic or therapeutic use.
[17]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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